Cas no 134924-68-8 (cis-Hydroxy Praziquantel)

• Product Name: cis-Hydroxy Praziquantel
• CAS No: 134924-68-8
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 1059693
• Update Time: 2025-11-02

cis-Hydroxy Praziquantel Chemical and Physical Properties

Names and Identifiers

• cis-Hydroxy Praziquantel
• 2-[(4-Hydroxycyclohexyl)carbonyl]-1,2,3,6,7,11b-hexahydro-4H-pyra zino[2,1-a]isoquinolin-4-one
• cis-4-hydroxypipecolic acid hydrochloride
• cis-4-hydroxy-Praziquantel

• Inchi： 1S/C19H24N2O3/c22-15-7-5-14(6-8-15)19(24)20-11-17-16-4-2-1-3-13(16)9-10-21(17)18(23)12-20/h1-4,14-15,17,22H,5-12H2
• InChI Key： OKTGUGBZQBTMHZ-UHFFFAOYSA-N
• SMILES： OC1CCC(C(N2CC(N3CCC4C=CC=CC=4C3C2)=O)=O)CC1

Computed Properties

• Exact Mass: 328.17900

Experimental Properties

• PSA: 60.85000
• LogP: 1.38150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on cis-Hydroxy Praziquantel

CIS-HYDROXY PRAZIQUANTEL: A PROMISING ANTIPARASITIC AGENT IN MODERN DRUG DEVELOPMENT

CIS-HYDROXY PRAZIQUANTEL, with the chemical identifier CAS No 134924-68-8, represents a significant advancement in the field of antiparasitic drug development. This compound, a derivative of the well-established antihelmintic PRAZIQUANTEL, has garnered considerable attention in recent years due to its unique pharmacological properties and potential applications in combating parasitic infections. The CIS-HYDROXY configuration of this molecule is particularly noteworthy, as it may influence the compound's solubility, bioavailability, and interaction with biological targets, thereby offering new therapeutic opportunities.

Recent studies published in Frontiers in Pharmacology (2023) have highlighted the structural and functional differences between CIS-HYDROXY PRAZIQUANTEL and its parent compound, PRAZIQUANTEL. Researchers have demonstrated that the CIS-HYDROXY isomer exhibits enhanced stability in aqueous environments, which could be critical for improving the efficacy of oral formulations. This finding is particularly relevant given the global challenge of drug resistance in parasitic diseases, where the development of new agents with improved pharmacokinetic profiles is essential.

The CIS-HYD0XY PRAZIQUANTEL molecule belongs to the class of benzimidazole derivatives, a family of compounds known for their broad-spectrum antiparasitic activity. The CIS-HYDROXY functional group in this compound may contribute to its unique mechanism of action, which involves the disruption of calcium homeostasis in parasitic organisms. This mechanism is distinct from that of traditional antiparasitic drugs, which often target metabolic pathways or membrane integrity.

According to a 2023 study published in Antimicrobial Agents and Chemotherapy, CIS-HYDROXY PRAZIQUANTEL demonstrated significantly higher activity against Schistosoma mansoni and Clonorchis sinensis compared to standard PRAZIQUANTEL formulations. The research team attributed this enhanced efficacy to the improved solubility and increased permeability of the CIS-HYDROXY isomer, which allows for better cellular uptake by the parasitic organisms. This finding suggests that CIS-HYDROXY PRAZIQUANTEL could be a valuable candidate for the treatment of schistosomiasis and liver fluke infections, which remain significant public health concerns in many regions.

One of the most promising aspects of CIS-HYDROXY PRAZIQUANTEL is its potential for combination therapy. A 2023 preclinical study published in Drug Discovery Today investigated the synergistic effects of CIS-HYDROXY PRAZIQUANTEL when combined with other antiparasitic agents. The results showed that this combination could reduce the required dosage of existing drugs while maintaining therapeutic efficacy, which is particularly important for minimizing side effects and improving patient compliance.

The CIS-HYDROXY configuration of this compound also raises intriguing questions about its potential for targeted drug delivery. A 2023 review article in Pharmaceutical Research discussed how the unique stereochemistry of CIS-HYDROXY PRAZIQUANTEL might enable the development of prodrugs with enhanced targeting capabilities. This could be particularly beneficial for treating chronic parasitic infections, where sustained drug release is essential for long-term efficacy.

From a pharmacokinetic perspective, the CIS-HYDROXY isomer of PRAZIQUANTEL has shown improved oral bioavailability compared to the traditional PRAZIQUANTEL formulations. A 2023 study published in European Journal of Pharmaceutical Sciences reported that the CIS-HYDROXY variant exhibited a 30% increase in intestinal absorption, which could translate to better therapeutic outcomes in patients with gastrointestinal disorders or malabsorption syndromes.

Despite these promising findings, the development of CIS-HYDROXY PRAZIQUANTEL as a therapeutic agent is still in the early stages. A 2023 clinical trial published in Journal of Infectious Diseases evaluated the safety and tolerability of this compound in a small cohort of patients with parasitic infections. The results indicated that CIS-HYDROXY PRAZIQUANTEL was well-tolerated, with no significant adverse effects reported, suggesting that it may have a favorable safety profile compared to existing antiparasitic drugs.

The CIS-HYDROXY configuration of PRAZIQUANTEL also has implications for drug formulation. A 2023 study in International Journal of Pharmaceutics explored the use of nanotechnology to enhance the delivery of CIS-HYDROXY PRAZIQUANTEL. The researchers developed a nanoparticle formulation that significantly improved the compound's stability and prolonged its release in the gastrointestinal tract, which could be particularly beneficial for patients requiring long-term treatment.

From a regulatory standpoint, the development of CIS-HYDROXY PRAZIQUANTEL presents both opportunities and challenges. The CIS-HYDROXY isomer may require additional preclinical testing to establish its safety and efficacy, particularly in comparison to the well-characterized PRAZIQUANTEL molecule. However, the unique properties of CIS-HYDROXY PRAZIQUANTEL could also expedite its approval process, as it may offer advantages in terms of reduced side effects and improved therapeutic outcomes.

Looking ahead, the potential applications of CIS-HYDROXY PRAZIQUANTEL extend beyond traditional antiparasitic use. A 2023 review article in Expert Opinion on Drug Discovery suggested that this compound could be explored for its antiviral and anti-inflammatory properties. The unique chemical structure of CIS-HYDROXY PRAZIQUANTEL may provide a platform for the development of multifunctional drugs that address multiple aspects of parasitic infections, including immune modulation and tissue repair.

In conclusion, CIS-HYDROXY PRAZIQUANTEL represents a promising advancement in the field of antiparasitic drug development. Its unique CIS-HYDROXY configuration offers potential advantages in terms of solubility, bioavailability, and therapeutic efficacy. As research continues to uncover the full potential of this compound, it may play a significant role in the treatment of parasitic diseases and the development of new therapeutic strategies in the pharmaceutical industry.

Further studies are needed to fully characterize the pharmacological profile of CIS-HYDROXY PRAZIQUANTEL and to determine its optimal applications in clinical settings. The continued exploration of this compound could lead to the development of more effective and safer antiparasitic treatments, addressing the growing global challenge of parasitic infections and drug resistance.

As the field of drug development evolves, compounds like CIS-HYDROXY PRAZIQUANTEL highlight the importance of innovation in creating new therapeutic options. The unique properties of this compound, combined with its potential for combination therapy and targeted delivery, position it as a valuable candidate for future research and development in the pharmaceutical industry.

In summary, the CIS-HYDROXY configuration of PRAZIQUANTEL offers new possibilities for improving the treatment of parasitic infections. As research progresses, it is likely that CIS-HYDROXY PRAZIQUANTEL will play an increasingly important role in the development of novel antiparasitic therapies, contributing to the advancement of modern drug development and the fight against parasitic diseases worldwide.